Cas no 3464-81-1 ((3Z)-3-[2-(4-methylphenyl)hydrazin-1-ylidene]piperidin-2-one)

• Product Name: (3Z)-3-[2-(4-methylphenyl)hydrazin-1-ylidene]piperidin-2-one
• CAS No: 3464-81-1
• MDL: MFCD00794636
• CID: 4649527
• Update Time: 2025-07-23

(3Z)-3-[2-(4-methylphenyl)hydrazin-1-ylidene]piperidin-2-one Chemical and Physical Properties

Names and Identifiers

• (3Z)-3-[2-(4-methylphenyl)hydrazin-1-ylidene]piperidin-2-one

• MDL： MFCD00794636

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylhydrazines

Additional information on (3Z)-3-[2-(4-methylphenyl)hydrazin-1-ylidene]piperidin-2-one

Comprehensive Overview of (3Z)-3-[2-(4-methylphenyl)hydrazin-1-ylidene]piperidin-2-one (CAS No. 3464-81-1)

The compound (3Z)-3-[2-(4-methylphenyl)hydrazin-1-ylidene]piperidin-2-one, identified by its CAS No. 3464-81-1, is a specialized organic molecule with a unique structural framework. This compound belongs to the class of hydrazone derivatives, which are increasingly studied for their diverse applications in medicinal chemistry, material science, and agrochemical research. The Z-configuration of the hydrazone moiety and the presence of a 4-methylphenyl group contribute to its distinct physicochemical properties, making it a subject of interest in modern synthetic and analytical chemistry.

In recent years, the demand for hydrazone-based compounds has surged due to their versatility in drug discovery and development. Researchers are particularly intrigued by the potential of (3Z)-3-[2-(4-methylphenyl)hydrazin-1-ylidene]piperidin-2-one as a scaffold for designing novel bioactive molecules. Its structural features, including the piperidin-2-one ring, offer opportunities for modifications that could enhance pharmacokinetic properties. This aligns with the growing trend in precision medicine and targeted therapy, where customized molecular designs are critical.

The synthesis of CAS No. 3464-81-1 typically involves condensation reactions between hydrazine derivatives and carbonyl compounds, a process widely explored in organic synthesis laboratories. Advanced techniques such as microwave-assisted synthesis and green chemistry approaches are now being applied to improve yield and reduce environmental impact. These innovations address the increasing focus on sustainable chemistry and eco-friendly manufacturing, topics frequently searched by professionals in the field.

Analytical characterization of (3Z)-3-[2-(4-methylphenyl)hydrazin-1-ylidene]piperidin-2-one employs state-of-the-art instrumentation, including NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods ensure accurate identification and purity assessment, which are essential for applications in high-throughput screening and pharmaceutical quality control. The compound's stability under various conditions is also a key area of investigation, particularly for researchers exploring its potential in drug formulation.

Beyond pharmaceuticals, CAS No. 3464-81-1 has attracted attention in materials science. Its conjugated system and planar structure make it a candidate for organic electronic materials, such as OLEDs and sensors. This aligns with the global push toward smart materials and nanotechnology, areas where users frequently search for innovative compounds with tunable properties. The compound's ability to form complexes with metal ions further expands its utility in catalysis and coordination chemistry.

In summary, (3Z)-3-[2-(4-methylphenyl)hydrazin-1-ylidene]piperidin-2-one represents a multifaceted compound with broad scientific relevance. Its study bridges gaps between organic synthesis, medicinal chemistry, and material science, addressing contemporary challenges in these fields. As research continues to uncover its full potential, this compound is poised to play a significant role in advancing cutting-edge technologies and therapeutic innovations.